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The capture of carbon dioxide (CO2) is a critical area of research for mitigating greenhouse gas

emissions. Ionic liquids (ILs) have emerged as promising solvents for CO2 capture due to their

negligible vapor pressure, high thermal stability, and tunable properties. Among the vast array

of available ILs, 1-butyl-3-methylimidazolium methanesulfonate, [BMIM][MeSO3], has

garnered attention. This guide provides an objective comparison of the CO2 solubility in [BMIM]

[MeSO3] with other common ionic liquids, supported by experimental data.

Performance Comparison of CO2 Solubility
The efficiency of an ionic liquid for CO2 capture is primarily determined by its CO2 absorption

capacity under various temperature and pressure conditions. The following table summarizes

the experimental data for CO2 solubility in [BMIM][MeSO3] and other frequently studied

imidazolium-based ionic liquids. The data is presented in mole fraction of CO2 (x_CO2) at

specific temperatures and pressures.
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Ionic
Liquid

Cation Anion
Temperat
ure (K)

Pressure
(MPa)

CO2
Solubility
(x_CO2)

Referenc
e

[BMIM]

[MeSO3]

1-butyl-3-

methylimid

azolium

Methanesu

lfonate
313.15 ~1 ~0.18 [1]

313.15 ~4 ~0.5 [1]

333.15 ~2 ~0.2 [1]

[BMIM]

[PF6]

1-butyl-3-

methylimid

azolium

Hexafluoro

phosphate
313.15 ~1 ~0.25 [2]

313.15 ~4 ~0.6 [2]

[BMIM]

[BF4]

1-butyl-3-

methylimid

azolium

Tetrafluoro

borate
313.15 ~1 ~0.2 [3]

313.15 ~4 ~0.55 [3]

[BMIM]

[Tf2N]

1-butyl-3-

methylimid

azolium

Bis(trifluoro

methylsulfo

nyl)imide

313.15 ~1 ~0.4 [3]

313.15 ~4 ~0.75 [3]

[EMIM]

[MeSO4]

1-ethyl-3-

methylimid

azolium

Methylsulfa

te
313 ~1 ~0.15 [4]

[EMIM]

[HSO4]

1-ethyl-3-

methylimid

azolium

Hydrogen

Sulfate
298 ~1 ~0.22 [4]

Note: The solubility of CO2 generally increases with increasing pressure and decreases with

increasing temperature.[5] The anion of the ionic liquid has a significant impact on the CO2
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solubility, with fluorinated anions like bis(trifluoromethylsulfonyl)imide ([Tf2N]) often exhibiting

higher CO2 absorption capacities.[3][6]

Experimental Protocols
The determination of CO2 solubility in ionic liquids is performed using various high-pressure

experimental techniques. The most common methods cited in the literature are the gravimetric,

pressure drop, and view-cell methods.[5][7]

Gravimetric Method
In the gravimetric method, a high-precision magnetic suspension balance is used to measure

the mass increase of the ionic liquid sample as it absorbs CO2 at a constant temperature and

pressure. The mole fraction of the dissolved CO2 is then calculated from the mass change.

Pressure Drop Method
This method involves a vessel of known volume containing the ionic liquid, which is connected

to another vessel of known volume containing CO2 gas at a known pressure. The valve

between the vessels is opened, and the CO2 is allowed to dissolve in the ionic liquid. The final

equilibrium pressure is recorded, and the amount of dissolved CO2 is calculated based on the

pressure drop.[7]

High-Pressure View-Cell Method
A high-pressure view-cell equipped with a variable-volume chamber is a widely used technique.

[1][2] A known amount of ionic liquid is charged into the cell. CO2 is then introduced, and the

system is pressurized. The mixture is stirred until equilibrium is reached, which is visually

confirmed. The bubble point pressure, the point at which the first bubble appears upon a slow

decrease in pressure, is recorded to determine the solubility at that specific composition,

temperature, and pressure.[1]

Comparative CO2 Solubility Framework
The following diagram illustrates the general relationship of CO2 solubility in [BMIM][MeSO3]

compared to other ionic liquids based on the influence of the anion.
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CO2 Solubility Comparison

Anion Type Relative CO2 Solubility

Ionic Liquids for CO2 Capture

Fluorinated Anions
([Tf2N], [PF6], [BF4])

Generally Higher
CO2 Affinity

Non-Fluorinated Anions
([MeSO3], [MeSO4], [HSO4])

Varying Affinity

Higher Solubility

Moderate to Lower Solubility

[BMIM][MeSO3]

Click to download full resolution via product page

Caption: General comparison of CO2 solubility in different ionic liquids.

This guide provides a comparative overview of CO2 solubility in [BMIM][MeSO3] against other

common ionic liquids, highlighting the importance of the anion in determining the absorption

capacity. For the selection of an optimal ionic liquid for a specific CO2 capture application, a

thorough evaluation of experimental data under relevant process conditions is essential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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